molecular formula C18H18O4 B12444965 3-{4-Methoxy-3-[(3-methylphenoxy)methyl]phenyl}prop-2-enoic acid

3-{4-Methoxy-3-[(3-methylphenoxy)methyl]phenyl}prop-2-enoic acid

Cat. No.: B12444965
M. Wt: 298.3 g/mol
InChI Key: WZHFSVKLECIXPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chemical Structure: 3-{4-Methoxy-3-[(3-methylphenoxy)methyl]phenyl}prop-2-enoic acid (CAS: 1164485-75-9) is a substituted cinnamic acid derivative with the molecular formula C₁₈H₁₈O₄ and a molecular weight of 298.34 g/mol . Its structure comprises:

  • A 4-methoxy group on the aromatic ring.
  • A 3-[(3-methylphenoxy)methyl] substituent, introducing a branched ether linkage.
  • A prop-2-enoic acid chain, characteristic of cinnamic acid analogs.

Properties

Molecular Formula

C18H18O4

Molecular Weight

298.3 g/mol

IUPAC Name

3-[4-methoxy-3-[(3-methylphenoxy)methyl]phenyl]prop-2-enoic acid

InChI

InChI=1S/C18H18O4/c1-13-4-3-5-16(10-13)22-12-15-11-14(7-9-18(19)20)6-8-17(15)21-2/h3-11H,12H2,1-2H3,(H,19,20)

InChI Key

WZHFSVKLECIXPE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)OCC2=C(C=CC(=C2)C=CC(=O)O)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-3-[4-METHOXY-3-(3-METHYLPHENOXYMETHYL)PHENYL]PROP-2-ENOIC ACID typically involves a multi-step process. One common method includes the reaction of 4-methoxybenzaldehyde with 3-methylphenol in the presence of a base to form an intermediate compound. This intermediate is then subjected to a condensation reaction with acetic anhydride to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

(2E)-3-[4-METHOXY-3-(3-METHYLPHENOXYMETHYL)PHENYL]PROP-2-ENOIC ACID undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Hydrogen gas with a palladium catalyst.

    Substitution: Nucleophiles such as sodium methoxide in methanol.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

(2E)-3-[4-METHOXY-3-(3-METHYLPHENOXYMETHYL)PHENYL]PROP-2-ENOIC ACID has several scientific research applications:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Investigated for its potential therapeutic effects in treating various diseases.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2E)-3-[4-METHOXY-3-(3-METHYLPHENOXYMETHYL)PHENYL]PROP-2-ENOIC ACID involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Key Properties :

  • Purity : Typically available at 95% .

The compound belongs to a family of prop-2-enoic acid derivatives with diverse substituents on the phenyl ring. Below is a comparative analysis with structurally related analogs:

Structural Analogues and Their Properties
Compound Name Molecular Formula Molecular Weight (g/mol) CAS Number Key Substituents Purity Notable Features
3-{4-Methoxy-3-[(3-methylphenoxy)methyl]phenyl}prop-2-enoic acid C₁₈H₁₈O₄ 298.34 1164485-75-9 4-Methoxy, 3-[(3-methylphenoxy)methyl] 95% Enhanced lipophilicity due to methylphenoxy
3-(4-Hydroxy-3-methoxyphenyl)prop-2-enoic acid (Ferulic acid) C₁₀H₁₀O₄ 194.19 1135-24-6 4-Hydroxy, 3-methoxy N/A Antioxidant, dietary supplement
3-[4-Methoxy-3-(phenoxymethyl)phenyl]prop-2-enoic acid C₁₇H₁₆O₄ 284.31 512809-38-0 4-Methoxy, 3-(phenoxymethyl) 95% Reduced steric bulk vs. target compound
(E)-3-[4-Methoxy-3-(propan-2-ylsulfamoyl)phenyl]prop-2-enoic acid C₁₃H₁₇NO₅S 299.35 786728-87-8 4-Methoxy, 3-(sulfamoyl) 95% Enhanced hydrogen-bonding capacity
3-[4-[(4-Chlorophenyl)methoxy]phenyl]prop-2-enoic acid C₁₆H₁₃ClO₃ 288.73 879642-82-7 4-Chlorobenzyloxy N/A Potential halogen-mediated bioactivity
Isoferulic acid 3-sulfate C₁₀H₁₀O₇S 274.24 N/A 4-Methoxy, 3-sulfooxy N/A Metabolite with improved solubility
Key Comparative Insights

Lipophilicity and Solubility: The 3-methylphenoxy group in the target compound increases lipophilicity compared to Ferulic acid (logP ~2.4 vs. ~1.5) . This may enhance membrane permeability but reduce aqueous solubility. Sulfamoyl or sulfated analogs (e.g., Isoferulic acid 3-sulfate) exhibit higher polarity due to ionizable groups, favoring solubility in biological systems .

Biological Activity: Ferulic acid is well-documented for antioxidant and anti-inflammatory properties, attributed to its phenolic hydroxyl group . The 3-methylphenoxy substituent in the target compound may confer metabolic stability compared to unsubstituted phenoxymethyl analogs (e.g., CAS 512809-38-0) .

Synthetic Utility :

  • The target compound’s ether linkage and methyl group may require multi-step synthesis (e.g., Williamson ether synthesis followed by Heck coupling) .
  • Halogenated analogs (e.g., CAS 879642-82-7) are often synthesized via Ullmann or Suzuki-Miyaura couplings to introduce aryl halides .

Research Findings
  • Thermodynamic Stability: Density-functional theory (DFT) studies suggest that electron-donating groups (e.g., methoxy) stabilize the conjugated π-system of prop-2-enoic acid derivatives, influencing reactivity .
  • Crystallography : SHELX software has been widely used to resolve crystal structures of similar compounds, confirming substituent orientation and hydrogen-bonding patterns .

Biological Activity

3-{4-Methoxy-3-[(3-methylphenoxy)methyl]phenyl}prop-2-enoic acid, also known as a derivative of cinnamic acid, has garnered attention in recent years due to its potential biological activities. This compound is characterized by its unique chemical structure, which contributes to its interaction with various biological systems. This article aims to explore the biological activity of this compound, including its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 3-{4-Methoxy-3-[(3-methylphenoxy)methyl]phenyl}prop-2-enoic acid is C18H19O3C_{18}H_{19}O_3, with a molecular weight of approximately 297.34 g/mol. The compound features a methoxy group and a phenoxy group, which are known to enhance biological activity through various mechanisms.

Antioxidant Activity

Research indicates that compounds similar to 3-{4-Methoxy-3-[(3-methylphenoxy)methyl]phenyl}prop-2-enoic acid exhibit significant antioxidant properties. These properties are attributed to the presence of phenolic structures that can scavenge free radicals and reduce oxidative stress in cells. For instance, studies have shown that related compounds can inhibit lipid peroxidation and enhance the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase .

Anti-inflammatory Effects

In vitro studies have demonstrated that this compound can modulate inflammatory pathways. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This anti-inflammatory action is crucial for potential therapeutic applications in conditions like arthritis and other inflammatory diseases .

Antimicrobial Activity

The antimicrobial properties of 3-{4-Methoxy-3-[(3-methylphenoxy)methyl]phenyl}prop-2-enoic acid have been explored against various bacterial strains. In particular, its efficacy against Gram-positive bacteria such as Staphylococcus aureus has been documented. The mechanism appears to involve disruption of bacterial cell membranes and inhibition of cell wall synthesis .

The biological activities of this compound are largely mediated through several mechanisms:

  • Free Radical Scavenging : The methoxy and phenolic groups contribute to electron donation, neutralizing free radicals.
  • Inhibition of Enzymatic Activity : The compound may inhibit enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX).
  • Gene Expression Modulation : It has been shown to influence the expression of genes associated with inflammation and oxidative stress response pathways.

Study on Antioxidant Activity

A recent study evaluated the antioxidant potential of 3-{4-Methoxy-3-[(3-methylphenoxy)methyl]phenyl}prop-2-enoic acid using DPPH radical scavenging assays. The results indicated a significant reduction in DPPH radical concentration at varying concentrations of the compound, suggesting strong antioxidant capabilities.

Concentration (µM)% Inhibition
1025%
5055%
10085%

Study on Anti-inflammatory Effects

In another study, the anti-inflammatory effects were assessed using a lipopolysaccharide (LPS)-induced model in RAW264.7 macrophages. The treatment with the compound resulted in a dose-dependent decrease in IL-6 production.

Treatment (µM)IL-6 Production (pg/mL)
Control150
10120
5080
10040

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.